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Compound of Interest

Compound Name: 3-Bromo-4-chlorophenol

Cat. No.: B078916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety information, and a representative synthetic protocol for 3-Bromo-4-
chlorophenol (CAS Number: 13659-24-0). This halogenated phenol is a valuable building

block in organic synthesis, particularly in the development of novel pharmaceutical and

agrochemical compounds.

Core Properties and Identification
3-Bromo-4-chlorophenol is a substituted aromatic compound with the molecular formula

C₆H₄BrClO.[1][2][3] Its structure features a phenol ring substituted with a bromine atom at

position 3 and a chlorine atom at position 4.

Table 1: Chemical Identification and Physical Properties
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Property Value Source(s)

CAS Number 13659-24-0 [1][2]

Molecular Formula C₆H₄BrClO [1][2][3]

Molecular Weight 207.45 g/mol [1]

Physical Form Solid [4]

Boiling Point 273.1 °C at 760 mmHg [4]

Density 1.788 g/cm³ [4]

Flash Point 119 °C [4]

Predicted XLogP3 3.4 [1][5]

Spectroscopic and Analytical Data
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of

3-Bromo-4-chlorophenol. While experimental spectra are the gold standard, predicted values

can offer valuable insights.

Table 2: Spectroscopic Data

Technique Data

¹H NMR Predicted spectra are available.

¹³C NMR Predicted spectra are available.

Mass Spectrometry
Predicted m/z values for adducts such as

[M+H]⁺, [M+Na]⁺, and [M-H]⁻ are available.[5]

Infrared (IR) Spectroscopy
Spectral data is available through various

databases.

Safety and Handling
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3-Bromo-4-chlorophenol is classified as harmful if swallowed and is an irritant. Appropriate

personal protective equipment (PPE), including gloves and eye protection, should be worn

when handling this compound. Work should be conducted in a well-ventilated area.

Table 3: GHS Hazard Information

Pictogram Signal Word Hazard Statements

GHS07: Exclamation Mark Warning H302: Harmful if swallowed[6]

Experimental Protocols: Synthesis of Halogenated
Phenols
A specific, detailed experimental protocol for the synthesis of 3-Bromo-4-chlorophenol is not

readily available in the searched literature. However, a general and widely applicable method

for the bromination of phenols can be adapted from established procedures for its isomers. The

synthesis of 4-bromo-2-chlorophenol, for instance, is achieved through the direct bromination

of 2-chlorophenol.

Representative Synthesis Workflow: Bromination of a Chlorophenol

The following diagram outlines a typical workflow for the synthesis of a brominated

chlorophenol, which can be adapted for the synthesis of 3-Bromo-4-chlorophenol from 4-

chlorophenol.

Preparation Reaction Work-up & Purification
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A representative workflow for the synthesis of 3-Bromo-4-chlorophenol.
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Logical Relationships: Structure-Hazard Analysis
The chemical structure of 3-Bromo-4-chlorophenol directly influences its hazardous

properties. The following diagram illustrates the relationship between the structural features

and the observed hazards.
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Relationship between structure and hazards of 3-Bromo-4-chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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